4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide

• Molecular Formula: C16H13F3N2O5S2
• Molecular Weight: 434.4 g/mol
• IUPAC Name: N-[4-(trifluoromethyl)phenyl]-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H13F3N2O5S2/c17-16(18,19)11-1-3-12(4-2-11)20-28(25,26)14-7-5-13(6-8-14)21-15(22)9-10-27(21,23)24/h1-8,20H,9-10H2
• InChI Key: CLEMFYZXSFCTMS-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)C(F)(F)F

Description

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide, also known as TCF-218, is a compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies and has been found to have numerous applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide involves its binding to Hsp90. Hsp90 is a chaperone protein that is involved in the folding and stabilization of various client proteins. 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide binds to the ATP-binding pocket of Hsp90 and inhibits its ATPase activity. This results in the destabilization of client proteins and the disruption of protein-protein interactions.
Biochemical and Physiological Effects:
4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide has been found to have numerous biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by disrupting the function of Hsp90. 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide has also been found to inhibit the replication of the hepatitis C virus by disrupting the interaction between Hsp90 and the viral protein NS5A. Additionally, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide has been shown to have anti-inflammatory effects by inhibiting the activity of the protein IKKβ.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide in lab experiments is that it is a highly specific inhibitor of Hsp90. This allows researchers to study the role of Hsp90 in various cellular processes without affecting other proteins. Additionally, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide has been found to be highly potent, with an IC50 value of around 50 nM. However, one limitation of using 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide in lab experiments is that it can be toxic to cells at high concentrations. Therefore, careful optimization of the concentration of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide is required to avoid cell toxicity.

Future Directions

There are numerous future directions for the study of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide. One potential direction is the development of more potent and selective inhibitors of Hsp90. Additionally, the role of Hsp90 in various cellular processes is still not fully understood, and further studies are needed to elucidate its function. Finally, the potential use of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide as a therapeutic agent for the treatment of cancer and other diseases is an area of active research.

Synthesis Methods

The synthesis of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide involves the reaction of 4-(trifluoromethyl)aniline with benzenesulfonyl chloride in the presence of a base to form 4-(trifluoromethyl)phenyl benzenesulfonamide. This compound is then reacted with thionyl chloride and potassium thiocyanate to form 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide. The overall yield of the synthesis is around 75%.

Scientific Research Applications

4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide has been found to have numerous applications in scientific research. It has been extensively studied for its potential use as a tool for studying protein-protein interactions. 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide has been shown to bind to the protein Hsp90, which is involved in various cellular processes such as protein folding, degradation, and signaling. By binding to Hsp90, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide can disrupt protein-protein interactions and provide insights into the role of Hsp90 in various cellular processes.